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Compound of Interest

Compound Name: Monoethyl pimelate

Cat. No.: B1582420 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

pimelic acid monoethyl ester (CAS No: 33018-91-6). The information is presented to support

research, development, and application of this compound in various scientific fields, including

drug discovery.

Core Physical Characteristics
Pimelic acid monoethyl ester, with the chemical formula C₉H₁₆O₄, is the mono-ester derivative

of pimelic acid.[1] At room temperature, it exists as a clear liquid.[1] Key physical properties are

summarized in the table below.
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Property Value Source(s)

Molecular Weight 188.23 g/mol [1]

Chemical Formula C₉H₁₆O₄ [1]

Physical State Liquid [1]

Appearance Clear [1]

Melting Point 10 °C [1]

Boiling Point 182 °C at 10 mmHg [1]

Density No experimental data found.

Solubility

No quantitative data found for

various solvents. General

solubility principles for esters

suggest it is likely soluble in

organic solvents like ethanol,

acetone, and DMSO, with

limited solubility in water.

Experimental Protocols
Detailed methodologies for determining the key physical properties of pimelic acid monoethyl

ester are outlined below. These are generalized protocols that can be adapted for specific

laboratory settings.

Determination of Melting Point
The melting point of pimelic acid monoethyl ester, which is near room temperature, can be

determined using a standard melting point apparatus.

Methodology:

A small, purified sample of pimelic acid monoethyl ester is introduced into a capillary tube.

The capillary tube is placed in a calibrated melting point apparatus.
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The sample is heated at a controlled rate.

The temperature at which the solid-to-liquid phase transition begins and the temperature at

which it is complete are recorded to establish the melting range. For a pure compound, this

range is typically narrow.

Determination of Boiling Point
The boiling point is a critical indicator of purity and can be determined by distillation.

Methodology:

A sample of pimelic acid monoethyl ester is placed in a distillation flask with a few boiling

chips.

The flask is connected to a condenser and a collection flask. A thermometer is positioned so

that the bulb is just below the side arm of the distillation flask to accurately measure the

temperature of the vapor.

The flask is heated, and the temperature is recorded when the liquid begins to boil and a

steady stream of distillate is collected. The boiling point is the constant temperature

observed during the distillation of the pure liquid. Given the reported boiling point is at

reduced pressure, a vacuum distillation setup would be required.

Determination of Density (Pycnometer Method)
While no specific experimental value for the density of pimelic acid monoethyl ester was found,

the following protocol using a pycnometer can be employed for its determination.[2][3][4]

Methodology:

A clean, dry pycnometer is weighed accurately (m₁).

The pycnometer is filled with distilled water of a known temperature and weighed again (m₂).

The density of water at this temperature (ρ_water) is known.

The pycnometer is emptied, dried, and then filled with pimelic acid monoethyl ester at the

same temperature and weighed (m₃).
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The density of the pimelic acid monoethyl ester (ρ_ester) is calculated using the following

formula: ρ_ester = [(m₃ - m₁) / (m₂ - m₁)] * ρ_water

Determination of Solubility
A general protocol to determine the solubility of pimelic acid monoethyl ester in various solvents

is as follows:

Methodology:

A known volume of the desired solvent (e.g., water, ethanol, DMSO, acetone) is placed in a

vial at a controlled temperature.

Small, measured amounts of pimelic acid monoethyl ester are incrementally added to the

solvent with constant stirring.

The addition is stopped when a saturated solution is formed, indicated by the presence of

undissolved ester.

The total amount of ester dissolved is recorded to determine the solubility, often expressed in

g/100 mL or mol/L.

Biochemical Pathway Involvement: Biotin Synthesis
Pimelic acid and its esters are crucial intermediates in the biosynthesis of biotin (Vitamin B7) in

many bacteria, such as Escherichia coli and Bacillus subtilis.[3][5][6] The monoethyl ester of

pimelic acid can be considered an analog to the naturally occurring pimeloyl-ACP methyl ester.

The pathway involves a modification of the fatty acid synthesis machinery.

Below is a diagram illustrating the key steps in the biotin synthesis pathway starting from a

malonyl-thioester, which is a precursor to the pimelate moiety.
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Caption: Biotin synthesis pathway in E. coli, highlighting the formation of the pimelate moiety.

Experimental Workflow: Drug Discovery Screening
In the context of drug discovery, esters and other small molecules are often screened for their

biological activity. A generalized workflow for an in vitro enzyme inhibition assay is depicted

below. This workflow could be applied to test the effect of pimelic acid monoethyl ester on a

target enzyme.
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Caption: Generalized workflow for an in vitro enzyme inhibition assay in drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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